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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for investigating the effects of

Rediocide A on the immune checkpoint protein CD155. The following protocols detail the

necessary experimental procedures to quantify changes in CD155 expression, assess the

functional consequences of these changes, and explore the underlying molecular interactions.

Introduction
CD155, also known as the poliovirus receptor, is a transmembrane glycoprotein involved in cell

adhesion, migration, and immune regulation.[1] It is frequently overexpressed in various

cancers and plays a crucial role in tumor immune evasion by interacting with immune cell

receptors such as TIGIT (an inhibitory receptor) and DNAM-1 (an activating receptor).[1][2]

Rediocide A, a natural product, has been identified as a promising agent that can overcome

tumor immuno-resistance by down-regulating CD155 expression on cancer cells.[3][4] This

leads to enhanced natural killer (NK) cell-mediated cytotoxicity against tumor cells.[3][4] These

protocols provide the methodologies to study and quantify this effect.

Data Presentation
The following tables summarize the expected quantitative data from the described experiments

based on existing literature.
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Table 1: Effect of Rediocide A on CD155 Expression in Non-Small Cell Lung Cancer (NSCLC)

Cells[3]

Cell Line
Treatment (100 nM
Rediocide A)

CD155 Down-regulation
(%)

A549 24 hours 14.41

H1299 24 hours 11.66

Table 2: Functional Effects of Rediocide A on NK Cell-Mediated Cytotoxicity against NSCLC

Cells[3]

Target Cell
Line

Treatment (100
nM Rediocide
A)

Increase in NK
Cell-Mediated
Lysis (fold)

Increase in
Granzyme B
Level (%)

Increase in
IFN-γ
Secretion
(fold)

A549 24 hours 3.58 48.01 3.23

H1299 24 hours 1.26 53.26 6.77

Experimental Protocols
Analysis of Cell Surface CD155 Expression by Flow
Cytometry
This protocol describes how to measure the levels of CD155 on the surface of tumor cells

treated with Rediocide A.

Materials:

A549 or H1299 cells

Rediocide A

DMSO (vehicle control)
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Complete cell culture medium

Phosphate-Buffered Saline (PBS)

FACS buffer (PBS with 2% FBS and 0.1% sodium azide)

Anti-human CD155 antibody (PE-conjugated or a primary antibody with a fluorescently-

labeled secondary antibody)

Isotype control antibody

Flow cytometer

Protocol:

Cell Culture and Treatment:

Plate A549 or H1299 cells in 6-well plates and allow them to adhere overnight.

Treat the cells with the desired concentration of Rediocide A (e.g., 100 nM) or DMSO for

24 hours.

Cell Harvesting:

Gently detach the cells using a non-enzymatic cell dissociation solution.

Wash the cells once with cold PBS and centrifuge at 300 x g for 5 minutes.

Staining:

Resuspend the cell pellet in FACS buffer.

Aliquot approximately 1 x 10^6 cells per tube.

Add the anti-human CD155 antibody or the isotype control antibody at the manufacturer's

recommended concentration.

Incubate for 30 minutes at 4°C in the dark.
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Washing:

Wash the cells twice with 2 mL of FACS buffer, centrifuging at 300 x g for 5 minutes after

each wash.

Data Acquisition:

Resuspend the final cell pellet in 300-500 µL of FACS buffer.

Acquire the data on a flow cytometer, collecting a sufficient number of events (e.g.,

10,000-20,000).

Data Analysis:

Analyze the data using appropriate software. Gate on the live cell population and compare

the median fluorescence intensity (MFI) of CD155 staining between Rediocide A-treated

and control cells.

Analysis of Total CD155 Protein Expression by Western
Blot
This protocol is for determining the total cellular protein levels of CD155 following treatment

with Rediocide A.

Materials:

Treated and control cells from Protocol 1

RIPA lysis buffer with protease inhibitors

BCA protein assay kit

Laemmli sample buffer

SDS-PAGE gels

PVDF membrane
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Transfer buffer

Blocking buffer (5% non-fat milk or BSA in TBST)

Primary anti-CD155 antibody

Primary anti-β-actin antibody (loading control)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Protocol:

Protein Extraction:

Lyse the treated and control cells with RIPA buffer on ice for 30 minutes.

Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Collect the supernatant containing the protein lysate.

Protein Quantification:

Determine the protein concentration of each lysate using a BCA assay.

Sample Preparation:

Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil at 95°C

for 5 minutes.

SDS-PAGE and Transfer:

Load the samples onto an SDS-PAGE gel and run the electrophoresis to separate proteins

by size.

Transfer the separated proteins to a PVDF membrane.
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Immunoblotting:

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary anti-CD155 antibody overnight at 4°C.

Wash the membrane three times with TBST.

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST.

Detection:

Apply the chemiluminescent substrate and capture the signal using an imaging system.

Analysis:

Quantify the band intensities using image analysis software. Normalize the CD155 band

intensity to the β-actin loading control.

NK Cell-Mediated Cytotoxicity Assay
This protocol assesses the ability of NK cells to kill tumor cells treated with Rediocide A. An

impedance-based assay (e.g., xCELLigence) is described here.

Materials:

A549 or H1299 target cells

Primary human NK cells (effector cells)

Rediocide A

Complete RPMI-1640 medium

E-Plates for impedance measurement

xCELLigence Real-Time Cell Analyzer
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Protocol:

Target Cell Seeding:

Seed the target cells (e.g., 1 x 10^4 cells/well) in an E-Plate and monitor their adherence

and proliferation on the xCELLigence system.

Treatment:

Once the cells are in their logarithmic growth phase, treat them with Rediocide A or DMSO

for 24 hours.

Co-culture:

Add primary human NK cells to the wells at different effector-to-target (E:T) ratios (e.g.,

5:1, 10:1).

Real-Time Monitoring:

Place the E-Plate back into the xCELLigence system and monitor the impedance in real-

time for the desired duration (e.g., 24-48 hours). A decrease in impedance indicates target

cell death.

Data Analysis:

The instrument's software will generate a cell index curve over time. Calculate the

percentage of cell lysis for each condition compared to the target cells alone control.
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CD155 Signaling in Immune Evasion and its Disruption by Rediocide A
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Caption: CD155 signaling and the effect of Rediocide A.
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Workflow for Measuring Rediocide A's Effect on CD155

Tumor Cells (A549/H1299)

Treat with Rediocide A or DMSO (24h)

Analyze Cell Surface CD155 Analyze Total CD155 Protein Co-culture with NK Cells

Measure NK-mediated Lysis (xCELLigence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Measuring the Effect
of Rediocide A on CD155]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150924#techniques-for-measuring-rediocide-a-s-
effect-on-cd155]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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